Cas no 2228935-28-0 (1-(5-methyl-2-nitrophenyl)methylpiperazine)

• Product Name: 1-(5-methyl-2-nitrophenyl)methylpiperazine
• CAS No: 2228935-28-0
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6363706
• PubChem ID: 145721791
• Update Time: 2025-08-05

1-(5-methyl-2-nitrophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-2-nitrophenyl)methylpiperazine
• 1-[(5-methyl-2-nitrophenyl)methyl]piperazine
• EN300-1831423
• 1-(5-methoxy-2-nitrobenzyl)piperazine
• GS2217
• 2228935-28-0

• Inchi： 1S/C12H17N3O2/c1-10-2-3-12(15(16)17)11(8-10)9-14-6-4-13-5-7-14/h2-3,8,13H,4-7,9H2,1H3
• InChI Key： KUGXQYXOGWRHOU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1CN1CCNCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(5-methyl-2-nitrophenyl)methylpiperazine

Professional Introduction to 1-(5-methyl-2-nitrophenyl)methylpiperazine (CAS No. 2228935-28-0)

1-(5-methyl-2-nitrophenyl)methylpiperazine, chemically designated as C₁₁H₁₃N₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228935-28-0, has garnered attention due to its unique structural and pharmacological properties. The presence of a nitro group and a methyl-substituted phenyl ring in its molecular structure contributes to its distinct reactivity and potential therapeutic applications.

The compound belongs to the class of piperazine derivatives, which are widely recognized for their role in the development of various pharmacological agents. Piperazine derivatives exhibit a broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The specific substitution pattern in 1-(5-methyl-2-nitrophenyl)methylpiperazine imparts additional functionalities that make it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in nitroaromatic compounds due to their potential as intermediates in the synthesis of bioactive molecules. The nitro group in 1-(5-methyl-2-nitrophenyl)methylpiperazine can be further functionalized through various chemical transformations, such as reduction or nucleophilic substitution, to yield derivatives with tailored properties. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of 1-(5-methyl-2-nitrophenyl)methylpiperazine is its potential application in the treatment of neurological disorders. Studies have indicated that piperazine derivatives can modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia. The structural features of this compound suggest that it may interact with specific receptors or enzymes involved in these pathways, offering a promising avenue for further investigation.

The synthesis of 1-(5-methyl-2-nitrophenyl)methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group at the 2-position of the phenyl ring and subsequent piperazine coupling are critical steps that determine the compound's purity and yield. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to optimize these reactions and enhance scalability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 1-(5-methyl-2-nitrophenyl)methylpiperazine. Molecular docking studies have been conducted to predict its binding affinity to various biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental data and accelerate the drug discovery process by identifying lead compounds with high therapeutic potential.

The pharmacokinetic profile of 1-(5-methyl-2-nitrophenyl)methylpiperazine is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its clinical efficacy and safety. Preclinical studies have begun to explore these parameters, providing valuable information for designing future clinical trials. The findings from these studies will help determine optimal dosing regimens and identify any potential side effects associated with the compound.

In conclusion, 1-(5-methyl-2-nitrophenyl)methylpiperazine (CAS No. 2228935-28-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various neurological and other health conditions.